Cas no 2138275-23-5 (ethyl 4,4-difluoro-3-oxo-2-2-oxo-2-(oxolan-3-yl)ethylbutanoate)

• Product Name: ethyl 4,4-difluoro-3-oxo-2-2-oxo-2-(oxolan-3-yl)ethylbutanoate
• CAS No: 2138275-23-5
• MF: C₁₂H₁₆F₂O₅
• MW: 278.249251365662
• CID: 6405980
• PubChem ID: 165482976
• Update Time: 2025-10-28

ethyl 4,4-difluoro-3-oxo-2-2-oxo-2-(oxolan-3-yl)ethylbutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4,4-difluoro-3-oxo-2-2-oxo-2-(oxolan-3-yl)ethylbutanoate
• ethyl 4,4-difluoro-3-oxo-2-[2-oxo-2-(oxolan-3-yl)ethyl]butanoate
• 2138275-23-5
• EN300-1104999

• Inchi： 1S/C12H16F2O5/c1-2-19-12(17)8(10(16)11(13)14)5-9(15)7-3-4-18-6-7/h7-8,11H,2-6H2,1H3
• InChI Key： HTPFXNNUWZXYOT-UHFFFAOYSA-N
• SMILES： FC(C(C(C(=O)OCC)CC(C1COCC1)=O)=O)F

Computed Properties

• Exact Mass: 278.09657993g/mol
• Monoisotopic Mass: 278.09657993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69.7Ų

Additional information on ethyl 4,4-difluoro-3-oxo-2-2-oxo-2-(oxolan-3-yl)ethylbutanoate

Introduction to Ethyl 4,4-difluoro-3-oxo-2-2-oxo-2-(oxolan-3-yl)ethylbutanoate (CAS No. 2138275-23-5)

Ethyl 4,4-difluoro-3-oxo-2-2-oxo-2-(oxolan-3-yl)ethylbutanoate, identified by its CAS number 2138275-23-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its complex structural framework, which includes multiple functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of ethyl 4,4-difluoro-3-oxo-2-2-oxo-2-(oxolan-3-yl)ethylbutanoate features a butanoate backbone with significant modifications, including the presence of two fluorine atoms at the 4th position and an oxolan ring at the 2nd position. These structural features not only influence its reactivity but also open up diverse possibilities for its application in synthetic chemistry and drug development.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles. The introduction of fluorine atoms into molecular structures can significantly alter the electronic properties of the molecule, leading to changes in its interactions with biological targets. This has made fluorinated compounds particularly attractive for the development of novel therapeutic agents.

The oxolan ring, a cyclic ether moiety, further contributes to the complexity of this compound. Oxolane derivatives are known for their versatility in medicinal chemistry, often serving as key intermediates in the synthesis of more complex molecules. The presence of this ring in ethyl 4,4-difluoro-3-oxo-2-2-oxo-2-(oxolan-3-yl)ethylbutanoate suggests potential applications in the development of drugs targeting various biological pathways.

One of the most compelling aspects of this compound is its potential role in the synthesis of enzyme inhibitors. The combination of a fluorinated moiety and an oxolan ring creates a scaffold that can interact with enzymes in a highly specific manner. This specificity is crucial for developing drugs that target particular enzymatic pathways while minimizing side effects.

Recent studies have highlighted the importance of fluorinated compounds in the development of antiviral and anticancer agents. The electron-withdrawing nature of fluorine atoms can enhance the binding affinity of a drug molecule to its target, leading to more effective therapy. Additionally, fluorine atoms can improve the resistance of drug molecules to metabolic degradation, extending their half-life and therapeutic efficacy.

The synthesis of ethyl 4,4-difluoro-3-oxo-2-2-oxo-2-(oxolan-3-y)ethylbutanoate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal catalysis and flow chemistry have been employed to optimize the synthetic route.

The use of computational methods has also played a crucial role in understanding the reactivity and potential applications of this compound. Molecular modeling studies have provided valuable insights into how different functional groups interact with biological targets, guiding the design of more effective drug candidates.

In conclusion, ethyl 4,4-difluoro-octahydroindeno[1,2-c]pyrrole (CAS No. 213827523) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive candidate for further investigation into enzyme inhibition and other therapeutic applications. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.